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Compound of Interest

Compound Name: 4-(pentyloxy)benzenesulfonamide
CAS No.: 1141-94-2
Cat. No.: B077780
Get Quote
. J

Part 1: Core Directive & Executive Summary[1]

Do not dispose of 4-(pentyloxy)benzenesulfonamide down the drain.

As a sulfonamide derivative with a lipophilic pentyloxy tail, this compound poses a specific risk
of environmental persistence and aquatic toxicity. Conventional wastewater treatment plants
(WWTPSs) often fail to degrade sulfonamide moieties effectively, leading to accumulation in the
water table.

Immediate Action Plan:

¢ Segregate: Classify as Non-Halogenated Organic Solid (unless dissolved in halogenated
solvents).

¢ Contain: Use High-Density Polyethylene (HDPE) or amber glass containers.

¢ Destroy: The mandatory disposal method is High-Temperature Incineration via a licensed
hazardous waste contractor.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3]

Understanding the physicochemical properties of 4-(pentyloxy)benzenesulfonamide is critical

for selecting the correct waste stream. The lipophilic pentyloxy group increases the

compound's ability to penetrate biological membranes compared to unsubstituted

benzenesulfonamides.

ble 1: Physicochemical & Saf

Property

Specification

Operational Implication

Chemical Name

4-

(pentyloxy)benzenesulfonamid

Primary identifier for waste

tags.
e
Use this for specific inventory
CAS Number 1141-94-2 ]
tracking.[1]
Contains Sulfur and Nitrogen
Molecular Formula C11H17NOsS (NOx/SOx precursors upon

burning).

Physical State

Solid (White to off-white

powder)

Dust generation risk; requires
particulate mask (N95/P100).

[1]

Solubility

Low water solubility; Soluble in
DMSO, Methanol

Do not attempt to dilute with

water for disposal.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[2] Irrit.)

Standard PPE (Nitrile gloves,

safety glasses) required.

RCRA Status

Not explicitly P- or U-listed

Regulate as "Hazardous
Waste" due to toxicity

characteristics.

Part 3: Operational Disposal Protocol
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This protocol ensures compliance with EPA regulations (40 CFR 261-262) and minimizes
environmental impact.[1]

Phase 1: Pre-Disposal Stabilization[1]

e Solid Waste: If the material is pure powder or filter cake, double-bag in 6-mil polyethylene
bags before placing it in the rigid waste container.[1] This prevents dust release when the
container is opened at the incineration facility.

e Liquid Waste (Mother Liguors): If the compound is dissolved in solvent (e.g., DMSO, Ethyl
Acetate), the waste stream is dictated by the solvent.

o Non-Halogenated Solvent: Segregate into "Organic Solvents (Non-Halogenated)" drum.

o Halogenated Solvent (DCM, Chloroform): Segregate into "Halogenated Waste" drum.

Phase 2: Waste Segregation Workflow

The following logic gate ensures the material ends up in the correct incinerator stream.
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Figure 1: Decision matrix for segregating 4-(pentyloxy)benzenesulfonamide waste based on

physical state and solvent matrix.

Phase 3: Labeling and Storage[1]

o Labeling: The container must be tagged immediately upon the first addition of waste.

o Constituents: Write "4-(pentyloxy)benzenesulfonamide" clearly. Do not use
abbreviations like "PBSA".
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o Hazard Checkbox: Mark "Irritant" and "Toxic".

o Storage: Store in a satellite accumulation area (SAA) away from oxidizers (e.g., nitric acid,
peroxides) to prevent potential reaction with the sulfonamide nitrogen or the ether linkage.

Part 4: Emergency Response (Spill Management)[1]

In the event of a spill, the priority is to contain the solid to prevent it from becoming an aerosol
or entering floor drains.

Dry Spill (Powder)[1]
 Isolate: Evacuate non-essential personnel.
o PPE: Don nitrile gloves, lab coat, safety goggles, and an N95 respirator.

o Containment: Do not dry sweep (creates dust). Cover the spill with wet paper towels or use a
HEPA-filtered vacuum dedicated to chemical cleanup.[1]

o Cleanup: Scoop the wet material/towels into a wide-mouth hazardous waste jar. Label as
"Debris contaminated with 4-(pentyloxy)benzenesulfonamide".[1]

Wet Spill (Solution)[1]

o Absorb: Use vermiculite, sand, or commercial solvent absorbent pads.
o Clean: Wipe the area with soap and water after bulk removal.[3]

» Disposal: Place all absorbent materials into the solid hazardous waste bin.

Part 5: Scientific Rationale & Regulatory
Compliance[1]
Why Incineration?

Sulfonamides are chemically stable and resistant to hydrolysis. If released into the
environment, they can persist in aquatic systems.
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e Mechanism: High-temperature incineration (>1000°C) ensures the complete oxidation of the
benzene ring and the pentyloxy chain.[1]

e By-products: The sulfur content will convert to SOz, which scrubbers at the incineration
facility will neutralize.[1] The nitrogen converts to N2, with minimal NOx generation under
controlled combustion.

Regulatory Grounding

While 4-(pentyloxy)benzenesulfonamide is not specifically listed on the EPA's "P" (acutely
hazardous) or "U" (toxic) lists, it falls under the "General Duty Clause" of OSHA and RCRA
cradle-to-grave requirements.[1]

o Generator Responsibility: As the waste generator, you are liable for the waste until it is
destroyed. Using a certified TSDF (Treatment, Storage, and Disposal Facility) provides the
necessary certificate of destruction.

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 177698577, N-(4-phenacyloxyphenyl)benzenesulfonamide (Analogous Structure Safety
Data).[1] Retrieved from [Link][1]

» U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Parts 260-273.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 4-
(pentyloxy)benzenesulfonamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077780/docs#operational-guide-safe-disposal-and-
handling-of-4-pentyloxy-benzenesulfonamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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